1-(Bis(4-chlorophenyl)methyl)azetidin-3-ol
Cat. No. B8572265
M. Wt: 308.2 g/mol
InChI Key: SFXIMUPKAOTJSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07906652B2
Procedure details
The reaction mixture of 22.30 g (70.5 mmol) of 1-[bromo(4-chlorophenyl)methyl]-4-chlorobenzene, 5.67 g (77.6 mmol) of azetidin-3-ol (2) and 18.4 mL (105.75 mmol) of DIEA in 250 mL of acetonitrile was rapidly stirred for 1.5 h at rt to 91° C., Reaction mixture was concentrated to remove solvents and residue was purified by silica gel chromatography with hexanes/ethyl acetate/ammonia (2M in MeOH)=100/30/0.5 to afford the title compound; 1H-NMR(CDCl3) δ 2.03 (br s, 1H), 2.81 (m, 2H), 3.55 (m, 2H), 4.34 (s, 1H), 4.50 (m, 1H), 7.29 (m, 4H), 7.34 (m, 4H).
Quantity
22.3 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[CH:2]([C:10]1[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][CH:11]=1)[C:3]1[CH:8]=[CH:7][C:6]([Cl:9])=[CH:5][CH:4]=1.[NH:17]1[CH2:20][CH:19]([OH:21])[CH2:18]1.CCN(C(C)C)C(C)C>C(#N)C>[Cl:9][C:6]1[CH:7]=[CH:8][C:3]([CH:2]([C:10]2[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][CH:11]=2)[N:17]2[CH2:20][CH:19]([OH:21])[CH2:18]2)=[CH:4][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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22.3 g
|
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Type
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reactant
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|
Smiles
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BrC(C1=CC=C(C=C1)Cl)C1=CC=C(C=C1)Cl
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Name
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|
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Quantity
|
5.67 g
|
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Type
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reactant
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Smiles
|
N1CC(C1)O
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Name
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|
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Quantity
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18.4 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was rapidly stirred for 1.5 h at rt to 91° C.
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Reaction mixture
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
to remove solvents and residue
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CUSTOM
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Type
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CUSTOM
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|
Details
|
was purified by silica gel chromatography with hexanes/ethyl acetate/ammonia (2M in MeOH)=100/30/0.5
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)C(N1CC(C1)O)C1=CC=C(C=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
